Cas no 1620016-35-4 (7-Benzoxazolemethanamine, 2-amino-)

• Product Name: 7-Benzoxazolemethanamine, 2-amino-
• CAS No: 1620016-35-4
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5171263
• Update Time: 2025-10-29

7-Benzoxazolemethanamine, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolemethanamine, 2-amino-

• Inchi： 1S/C8H9N3O/c9-4-5-2-1-3-6-7(5)12-8(10)11-6/h1-3H,4,9H2,(H2,10,11)
• InChI Key： HWZITDGRTHLFHI-UHFFFAOYSA-N
• SMILES： O1C2=C(CN)C=CC=C2N=C1N

Additional information on 7-Benzoxazolemethanamine, 2-amino-

7-Benzoxazolemethanamine, 2-amino-

The compound CAS No. 1620016-35-4, also known as 7-Benzoxazolemethanamine, 2-amino-, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds consisting of a benzene ring fused to an oxazole ring. The presence of the amino group (-NH₂) at the 2-position of the benzoxazole ring introduces additional functional diversity, making it a versatile molecule for further chemical modifications and applications.

Recent studies have highlighted the importance of benzoxazole derivatives in drug discovery, particularly in the development of anticancer agents. The 7-Benzoxazolemethanamine, 2-amino- structure has shown promising results in preclinical models due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Researchers have also explored its potential as a building block for constructing more complex bioactive molecules, leveraging its aromatic stability and functional group reactivity.

In terms of synthesis, the preparation of 7-Benzoxazolemethanamine, 2-amino- typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The use of advanced catalytic systems has enabled higher yields and better control over stereochemistry, which is crucial for pharmaceutical applications. Moreover, computational chemistry tools have been employed to predict the compound's pharmacokinetic properties, aiding in its optimization for drug delivery systems.

The structural versatility of CAS No. 1620016-35-4 extends beyond pharmaceuticals into materials science. Its incorporation into polymer matrices has been investigated for enhancing thermal stability and mechanical properties, making it a candidate for high-performance materials in aerospace and electronics industries. Additionally, its photochemical properties have been studied for potential applications in optoelectronic devices.

From an environmental standpoint, researchers have assessed the biodegradability and ecotoxicity of 7-Benzoxazolemethanamine, 2-amino-. These studies are essential for ensuring that its production and application do not pose risks to ecosystems. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current sustainability goals in the chemical industry.

In conclusion, CAS No. 1620016-35-4, or 7-Benzoxazolemethanamine, 2-amino-, represents a valuable compound with diverse applications across multiple disciplines. Its structural features and functional groups make it a promising candidate for further research and development in fields ranging from medicine to materials science.